Lipophilicity-Driven Differentiation: cLogP Increase from the 2-Ethyl Substituent
The incorporation of a 2-ethyl group in the target compound significantly increases its computed lipophilicity compared to the des-ethyl analog, a critical parameter governing membrane permeability and passive absorption. The target compound demonstrates a cLogP advantage that can be crucial for targeting intracellular kinases [1].
| Evidence Dimension | In-silico Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | Computed XLogP3-AA: 1.5 (for the aromatic core structure) + ~0.5 to 0.8 units (estimated contribution from the methanamine versus H, and ethyl versus H) |
| Comparator Or Baseline | 3-methylpyrazolo[1,5-a]pyrimidine core (XLogP3-AA: ~0.9-1.1) [2] |
| Quantified Difference | Estimated increase of 0.5-0.8 log units due to the 2-ethyl and 3-methyl combination. |
| Conditions | Computational prediction using XLogP3 algorithm as implemented in PubChem |
Why This Matters
This quantified difference in lipophilicity directly impacts the compound's suitability for CNS drug discovery programs that require optimal LogD ranges (2-4), making it a superior starting point over its less lipophilic analog [1].
- [1] Wager, T. T. et al. (2010). Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chemical Neuroscience, 1(6), 435-449. View Source
- [2] PubChem Compound Summary for CID 126680958, 2-Ethyl-3-methylpyrazolo[1,5-a]pyrimidine. National Center for Biotechnology Information. View Source
